Cas no 22917-78-8 (1,1'-(1,3-Propanediyl)bis[uracil])

1,1'-(1,3-Propanediyl)bis[uracil] structure
22917-78-8 structure
Product Name:1,1'-(1,3-Propanediyl)bis[uracil]
CAS No:22917-78-8
MF:C11H12N4O4
MW:264.23738193512
CID:2936145
Update Time:2024-03-01

1,1'-(1,3-Propanediyl)bis[uracil] Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(1,3-propanediyl)bis[uracil]
    • 1,1'-(Propane-1,3-diyl)bisuracil
    • 1,1'-(1,3-Propanediyl)bis[uracil]
    • Inchi: 1S/C11H12N4O4/c16-8-2-6-14(10(18)12-8)4-1-5-15-7-3-9(17)13-11(15)19/h2-3,6-7H,1,4-5H2,(H,12,16,18)(H,13,17,19)
    • InChI Key: MCMWGSKKIBQHNB-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=CN1CCCN1C=CC(NC1=O)=O)=O

Computed Properties

  • Exact Mass: 264.08585488 g/mol
  • Monoisotopic Mass: 264.08585488 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 264.24
  • XLogP3: -1.5
  • Topological Polar Surface Area: 98.8
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